Cas no 2227738-31-8 ((2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol)

• Product Name: (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol
• CAS No: 2227738-31-8
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5895893
• PubChem ID: 94044796
• Update Time: 2025-05-23

(2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol
• EN300-1788386
• 2227738-31-8

• Inchi： 1S/C12H15NOS/c1-9(14)5-4-8-12-13-10-6-2-3-7-11(10)15-12/h2-3,6-7,9,14H,4-5,8H2,1H3/t9-/m1/s1
• InChI Key： IIMMQJBNPPDSSG-SECBINFHSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC[C@@H](C)O

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Additional information on (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol

Introduction to (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol (CAS No. 2227738-31-8)

Compound (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol, identified by its CAS number 2227738-31-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of organic molecules that exhibit diverse biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this compound, particularly the presence of a 1,3-benzothiazole moiety and a chiral center at the pentan-2-ol position, contribute to its unique chemical and biological properties.

The 1,3-benzothiazole scaffold is a well-known pharmacophore found in numerous bioactive compounds. It is characterized by its fused benzene and thiazole rings, which provide a combination of hydrophobicity and electronic properties that are conducive to interactions with biological targets. In particular, the benzothiazole ring system has been extensively studied for its potential in drug discovery due to its ability to modulate various biological pathways. The presence of this moiety in (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol suggests that the compound may possess similar bioactivities, making it a promising candidate for further investigation.

The chiral center at the pentan-2-ol position ((2R)) adds another layer of complexity to the compound's properties. Chirality is a critical factor in pharmaceutical chemistry, as the stereochemistry of a molecule can significantly influence its biological activity. The (R) configuration at the second carbon of the pentan chain in this compound may confer specific interactions with biological targets, thereby affecting its efficacy and selectivity. This aspect makes (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol an intriguing subject for structural optimization and lead discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. These tools have been instrumental in understanding how the structural features of (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol contribute to its biological activity. For instance, studies have shown that the benzothiazole moiety can interact with specific amino acid residues in protein targets, while the chiral center can influence the orientation and binding affinity of the molecule.

In addition to its structural characteristics, the pharmacokinetic properties of (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol are also of great interest. The compound's solubility, metabolic stability, and distribution within biological systems can significantly impact its therapeutic potential. Research has indicated that modifications to the pentan chain can influence these properties, making it possible to fine-tune the pharmacokinetic profile of derivatives of this compound.

The synthesis of (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol represents another area of active investigation. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Recent reports have described novel methodologies for constructing the benzothiazole scaffold and introducing the chiral center at the pentan chain. These advances have not only improved the accessibility of this compound but also provided insights into more general synthetic strategies for related molecules.

The biological activity of (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol has been explored in various preclinical studies. Initial findings suggest that this compound exhibits potential in modulating inflammatory pathways and interacting with specific enzymes involved in cellular signaling. These activities make it a promising candidate for further development into therapeutic agents. However, more comprehensive studies are needed to fully elucidate its mechanism of action and assess its safety profile.

The integration of high-throughput screening technologies has accelerated the discovery process for such compounds. By systematically testing large libraries of molecules for their biological activity, researchers can rapidly identify promising candidates like (2R)-5-(1,3-benzothiazol-2-yl)pentan-2-ol. These technologies have been particularly useful in identifying novel bioactivities and expanding the chemical space explored in drug discovery efforts.

In conclusion, (2R)-5-(1,3-benzothiazol-2-ylo pentan - 2 - ol (CAS No. 2227738 - 31 - 8) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of a benzothiazole moiety and a chiral center makes it an attractive candidate for further exploration. Advances in computational chemistry, synthetic methodologies, and high-throughput screening technologies continue to enhance our understanding and utilization of this compound. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in medicinal chemistry.